(3S*,4S*)-1-[4-(methylthio)benzyl]-4-(4-morpholinyl)-3-pyrrolidinol

• IUPAC Name: (3S,4S)-1-[(4-methylsulfanylphenyl)methyl]-4-morpholin-4-ylpyrrolidin-3-ol
• InChI: InChI=1S/C16H24N2O2S/c1-21-14-4-2-13(3-5-14)10-17-11-15(16(19)12-17)18-6-8-20-9-7-18/h2-5,15-16,19H,6-12H2,1H3/t15-,16-/m0/s1
• InChI Key: TYGJKLJEWYSUFF-HOTGVXAUSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)CN2CC(C(C2)O)N3CCOCC3
• Isomeric SMILES: CSC1=CC=C(C=C1)CN2C[C@@H]([C@H](C2)O)N3CCOCC3
• Molecular Formula: C16H24N2O2S
• Molecular Weight: 308.4 g/mol

Description

(3S*,4S*)-1-[4-(methylthio)benzyl]-4-(4-morpholinyl)-3-pyrrolidinol, commonly known as SMM-189, is a small molecule drug that has gained significant attention in the field of scientific research. SMM-189 has been found to have potential therapeutic effects for various diseases, including cancer, inflammation, and neurological disorders.

Mechanism of Action

The mechanism of action of SMM-189 is not fully understood. However, studies have shown that SMM-189 can inhibit the activity of the enzyme protein arginine methyltransferase 5 (PRMT5). PRMT5 is involved in various cellular processes, including gene expression, RNA splicing, and DNA repair. Inhibition of PRMT5 by SMM-189 can lead to the dysregulation of these processes, resulting in the therapeutic effects of SMM-189.
Biochemical and Physiological Effects:
SMM-189 has been found to have various biochemical and physiological effects. Studies have shown that SMM-189 can induce apoptosis, cell cycle arrest, and autophagy in cancer cells. It has also been found to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. In addition, SMM-189 has been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of SMM-189 is its potential therapeutic effects for various diseases. It has been found to be effective in inhibiting the growth of cancer cells, reducing inflammation, and protecting against neurodegenerative diseases. However, one of the limitations of SMM-189 is its low yield during the synthesis process, which can make it difficult to obtain large quantities for experiments.

Future Directions

There are several future directions for the research on SMM-189. One potential direction is to explore its therapeutic effects in other diseases, such as cardiovascular diseases and autoimmune disorders. Another direction is to investigate its mechanism of action in more detail, including its effects on gene expression and RNA splicing. Additionally, further research is needed to optimize the synthesis process of SMM-189 to increase its yield and availability for experiments.
Conclusion:
SMM-189 is a small molecule drug that has shown potential therapeutic effects in various diseases, including cancer, inflammation, and neurological disorders. Its mechanism of action involves the inhibition of the enzyme PRMT5, which is involved in various cellular processes. SMM-189 has various biochemical and physiological effects, including inducing apoptosis, cell cycle arrest, and autophagy in cancer cells, reducing inflammation, and protecting against neurodegenerative diseases. Although SMM-189 has some limitations, such as its low yield during the synthesis process, it has several future directions for research, including exploring its therapeutic effects in other diseases and investigating its mechanism of action in more detail.

Scientific Research Applications

SMM-189 has shown potential therapeutic effects in various diseases, including cancer, inflammation, and neurological disorders. Studies have shown that SMM-189 can inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It has also been found to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. In addition, SMM-189 has been shown to have neuroprotective effects in animal models of neurodegenerative diseases.